Cas no 1556504-28-9 (N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine)

• Product Name: N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine
• CAS No: 1556504-28-9
• MF: C₁₁H₁₃BrClNO
• MW: 290.58402132988
• CID: 5151632
• PubChem ID: 75525405
• Update Time: 2025-06-22

N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine
• N-(3-Bromo-4-chlorophenyl)-2-methyltetrahydrofuran-3-amine
• starbld0028678
• Z1541676742

• Inchi： 1S/C11H13BrClNO/c1-7-11(4-5-15-7)14-8-2-3-10(13)9(12)6-8/h2-3,6-7,11,14H,4-5H2,1H3
• InChI Key： QVFDBRTYZDSBRA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC1CCOC1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3

Additional information on N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine

Professional Introduction to N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine (CAS No. 1556504-28-9)

N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine, identified by its CAS number 1556504-28-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines, characterized by its oxolane ring structure and functional groups that contribute to its unique chemical properties and potential biological activities.

The structural framework of N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine incorporates both bromo and chloro substituents on a phenyl ring, which are known to enhance the compound's reactivity and interaction with biological targets. The presence of these halogen atoms makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of oxolane derivatives due to their diverse pharmacological profiles. The oxolane ring, also known as an ethylene oxide derivative, is a common motif in bioactive compounds, offering advantages such as metabolic stability and improved solubility. The amine functional group in N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine further extends its potential applications, particularly in the design of kinase inhibitors and other enzyme-targeting drugs.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The bromo and chloro substituents on the phenyl ring can be readily modified through various chemical reactions, allowing for the customization of the molecule's properties. This flexibility is crucial for optimizing drug candidates for specific biological pathways, such as those involved in cancer and inflammatory diseases.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced binding affinity and selectivity towards biological targets, making them attractive for drug development. N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine, with its unique structural features, aligns well with this trend and represents a promising candidate for further investigation.

The synthesis of N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromo and chloro groups into the phenyl ring typically involves halogenation reactions, which can be achieved through various methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent formation of the oxolane ring is achieved through cyclization reactions, often catalyzed by acids or bases.

In terms of biological activity, preliminary studies have suggested that N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine may exhibit inhibitory effects on certain enzymes and receptors. These findings are particularly intriguing given the growing body of evidence linking oxolane derivatives to anti-inflammatory and anticancer properties. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's structural features also make it a valuable tool for medicinal chemists engaged in structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine and target proteins. This approach can accelerate the discovery process by narrowing down candidates for experimental validation.

In conclusion, N-(3-Bromo-4-chlorophenyl)-2-methyloxolan-3-amine (CAS No. 1556504-28-9)